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Compound of Interest

Compound Name: 3-Chloro Fenofibric Acid-d6

Cat. No.: B585090 Get Quote

For researchers and scientists at the forefront of drug development, the lifecycle of a chemical

compound extends far beyond the laboratory bench. The proper disposal of 3-Chloro
Fenofibric Acid-d6, a deuterated and chlorinated analog of a lipid-lowering agent metabolite,

is a critical component of laboratory safety and environmental responsibility. This guide

provides a comprehensive, step-by-step approach to ensure its safe and compliant disposal.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is imperative to handle 3-Chloro Fenofibric Acid-
d6 with the appropriate personal protective equipment (PPE). This compound, like its parent,

Fenofibric Acid, should be treated as hazardous. Fenofibric acid is known to be harmful if

swallowed and is classified as very toxic to aquatic life with long-lasting effects.[1][2]

Essential PPE includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves, such as nitrile.

Body Protection: A laboratory coat to prevent skin contact.

In the event of accidental exposure, follow these first-aid measures:

Skin Contact: Remove contaminated clothing and thoroughly wash the affected area with

soap and water.
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes.

Inhalation: Move to an area with fresh air.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[2]

Waste Classification and Segregation: A Critical
First Step
3-Chloro Fenofibric Acid-d6 must be classified as a hazardous halogenated organic waste.[3]

This classification is due to the presence of chlorine in its structure. Proper segregation is

crucial to prevent dangerous chemical reactions and to ensure correct disposal pathways.

Key Segregation Practices:

Do not mix halogenated waste with non-halogenated organic waste.[4]

Keep it separate from other waste streams such as acids, bases, and oxidizers.

Aqueous waste should be collected separately.

The deuterated nature of the compound (d6) does not fundamentally change the disposal

method, as the primary hazard is associated with its identity as a halogenated aromatic

compound.

Step-by-Step Disposal Procedure
The following workflow outlines the procedural steps for the safe disposal of 3-Chloro
Fenofibric Acid-d6.

Disposal workflow for 3-Chloro Fenofibric Acid-d6.

1. Waste Collection and Containerization:

Container Selection: Utilize a designated, leak-proof, and chemically compatible waste

container. The original container may be used if it is in good condition.
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Labeling: The container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "3-Chloro Fenofibric Acid-d6". Note any solvents or other chemicals mixed

with the waste.

2. Temporary Storage:

Location: Store the waste container in a designated satellite accumulation area (SAA). This

area should be at or near the point of generation and under the control of laboratory

personnel.

Documentation: Maintain a detailed log of the waste generated, including the chemical

name, quantity, and date of accumulation.

3. Final Disposal:

Professional Disposal: Arrange for the collection of the hazardous waste by your institution's

Environmental Health and Safety (EHS) department or a certified hazardous waste disposal

contractor.

Recommended Disposal Method: The recommended method for the disposal of halogenated

organic compounds is incineration at a licensed and approved waste disposal facility.[5] This

high-temperature process is necessary to ensure the complete destruction of the compound

and prevent the formation of toxic byproducts. Do not attempt to dispose of this chemical

down the drain or in regular laboratory trash.

Quantitative Data Summary
While specific quantitative toxicity data for the 3-Chloro Fenofibric Acid-d6 variant is not

readily available, the data for the parent compound, Fenofibric Acid, provides a strong basis for

its handling and disposal as a hazardous substance.
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Parameter Value (for Fenofibric Acid) Reference

Acute Oral Toxicity (Rat LD50) 1242 mg/kg [2]

Aquatic Toxicity (Daphnia

magna EC50, 48h)
4.9 mg/L [2]

Aquatic Toxicity (Algae EC50,

24h)
10.85 mg/L [2]

UN Number (for transport)

3077 (Environmentally

hazardous substance, solid,

n.o.s.)

[2]

Transport Hazard Class
9 (Miscellaneous dangerous

goods)
[2]

This data underscores the environmental hazards associated with this class of compounds and

reinforces the need for containment and professional disposal to prevent release into aquatic

ecosystems.

Logical Relationship of Disposal Decisions
The decision-making process for the disposal of 3-Chloro Fenofibric Acid-d6 is based on its

chemical properties.
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Decision logic for proper disposal.

By adhering to these procedures, laboratories can ensure the safe management and disposal

of 3-Chloro Fenofibric Acid-d6, protecting both personnel and the environment, and fostering

a culture of safety and regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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